Cas no 894004-71-8 (N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894004-71-8
• MF: C₁₉H₁₈N₄O₂S
• MW: 366.436822414398
• CID: 5512058
• Update Time: 2025-08-03

N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methoxyphenyl)methyl]-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H18N4O2S/c1-25-17-8-3-2-6-14(17)12-21-18(24)13-26-19-10-9-16(22-23-19)15-7-4-5-11-20-15/h2-11H,12-13H2,1H3,(H,21,24)
• InChI Key： XQUIESOWUCPTKC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)CSC1=NN=C(C2=NC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide

N-(2-Methoxyphenyl)methyl-2-{6-(Pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No. 894004-71-8, known as N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention due to its intricate molecular architecture, which includes a methoxyphenyl group, a pyridazine ring, and a sulfanylacetamide moiety. Recent studies have highlighted its potential in drug discovery and materials science, making it a subject of interest for researchers worldwide.

The molecular structure of N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide is characterized by a pyridazine ring substituted with a pyridine group at the 6-position and a sulfanyl group at the 3-position. The sulfanyl group is further connected to an acetamide moiety, which includes a methoxyphenyl substituent. This combination of functional groups suggests that the compound may exhibit diverse chemical properties, including potential biological activity and reactivity in synthetic chemistry.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to construct the molecule, leveraging advanced techniques such as Suzuki coupling and nucleophilic substitution reactions. These studies have not only improved the synthesis efficiency but also provided insights into the stability and reactivity of the compound under different conditions.

One of the most promising applications of N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide lies in its potential as a drug candidate. The presence of aromatic heterocycles like pyridazine and pyridine in its structure suggests that it may interact with specific biological targets, such as protein kinases or enzymes. Preclinical studies have indicated that this compound exhibits moderate inhibitory activity against certain kinase enzymes, making it a candidate for further exploration in oncology and inflammation research.

In addition to its biological applications, this compound has shown promise in materials science. Its sulfur-containing sulfanyl group makes it a potential candidate for use in sulfur-based materials, such as coordination polymers or metalloorganic frameworks (MOFs). Researchers have investigated its ability to act as a ligand in metal coordination chemistry, demonstrating its potential for constructing novel materials with unique physical properties.

The development of efficient synthetic methods for N-(2-methoxyphenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-yliodide}sulfanyl}acetamide has been another area of focus. By optimizing reaction conditions and employing catalytic systems, chemists have achieved higher yields and better purity levels. These advancements have facilitated large-scale production, paving the way for broader applications in both academic research and industrial settings.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed its electronic structure, highlighting regions of high electron density that could be critical for its interaction with biological targets or other molecules. These findings have guided experimental studies and enhanced our understanding of its behavior in different chemical environments.

In conclusion, N-(2-methoxyphenyl)methyl-[6-pyridinoyl]pyridazino[3]thioacetamide (CAS No. 894004718) is a multifaceted compound with significant potential across various disciplines. Its unique molecular structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule for future research and development.